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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-lodotetrahydro-2H-pyran, a heterocyclic organic compound, serves as a valuable building
block in medicinal chemistry and organic synthesis.[1] Its utility lies in the presence of a
reactive iodine atom, which can be readily displaced in nucleophilic substitution reactions, and
a stable tetrahydropyran ring, a common scaffold in many biologically active molecules.[1] This
technical guide provides a comprehensive overview of the commercial availability of 4-
iodotetrahydro-2H-pyran, its key chemical and physical properties, and a detailed
experimental protocol for its synthesis.

Commercial Availability

4-lodotetrahydro-2H-pyran (CAS No. 25637-18-7) is readily available from a variety of
chemical suppliers.[2][3][4]1[5][6][7][8][9][10] Purity levels are typically offered at 295% or higher,
with some suppliers providing purities of 297% and =99%.[1][6][8] The compound is generally
sold in quantities ranging from milligrams to hundreds of grams. For larger, bulk quantities,
inquiries with specific suppliers are recommended.[11]

The following table summarizes the availability from a selection of suppliers. Please note that
pricing and stock levels are subject to change and should be verified on the respective
supplier's website.
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Supplier Available Quantities Purity
Sigma-Aldrich 19, 59, 10g Not specified
ChemicalBook Inquire for pricing 98% min
CymitQuimica 250mg, 1g, 5¢g, 10g, 25g, 100g  98%

Thermo Scientific 250mg, 1g >97%

TCI America Inquire for pricing >95.0%
Apollo Scientific 19, 5¢g, 10g, 259, 100g Not specified
ChemScene Inquire for pricing 97%
Chem-Impex Inquire for pricing > 99% (HPLC)

Physicochemical Properties

A summary of the key physical and chemical properties of 4-iodotetrahydro-2H-pyran is

presented in the table below. This data is aggregated from various chemical suppliers and

databases.
Property Value Source(s)
Molecular Formula CsHolO 211516171
Molecular Weight 212.03 g/mol 2115161 71[8]
Appearance Colorless to light yellow liquid [1112114]
Boiling Point 79 °C [2][3]
Density 1.77 £ 0.1 g/cm3 [21[31[4]

Refractive Index

1.5471

[2]

Storage Temperature

2-8°C, protect from light

[1](2](6]

Synthesis of 4-lodotetrahydro-2H-pyran
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The most common laboratory synthesis of 4-iodotetrahydro-2H-pyran involves the iodination
of tetrahydro-2H-pyran-4-ol. A general experimental protocol is detailed below.

Experimental Protocol: Synthesis from Tetrahydro-2H-
pyran-4-ol

Materials:

o Tetrahydro-2H-pyran-4-ol
» Imidazole
 Triphenylphosphine

e lodine

o Tetrahydrofuran (THF)

» Ethyl acetate

e Deionized water

Anhydrous sodium sulfate

Procedure:

To a round bottom flask, add tetrahydro-2H-pyran-4-ol (1.0 eq), imidazole (1.2 eq), and
triphenylphosphine (1.05 eq).

Dissolve the solids in tetrahydrofuran (THF).

Cool the mixture to 0 °C in an ice bath.

In a separate flask, prepare a solution of iodine (1.2 eq) in THF.

Slowly add the iodine solution dropwise to the stirred reaction mixture at 0 °C.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1306222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

 After the addition is complete, allow the reaction mixture to warm to room temperature and
continue stirring overnight.

» Monitor the reaction progress by a suitable method (e.g., TLC).

e Upon completion, dilute the reaction mixture with ethyl acetate.

e Wash the organic layer with deionized water.

o Back-extract the aqueous layer with ethyl acetate.

o Combine all organic layers and dry over anhydrous sodium sulfate.

« Filter the mixture and concentrate the filtrate under reduced pressure.

» Purify the crude product by column chromatography on silica gel, eluting with a gradient of
ethyl acetate in heptane (e.g., 0-50%) to yield 4-iodotetrahydro-2H-pyran as a clarified light
yellow oil.[2]

Synthesis Workflow Diagram
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Caption: Synthetic workflow for 4-iodotetrahydro-2H-pyran.

Safety Information

4-lodotetrahydro-2H-pyran is classified as an irritant.[3] It is irritating to the eyes, respiratory
system, and skin.[4] Standard laboratory safety precautions, including the use of personal
protective equipment such as safety glasses, gloves, and a lab coat, should be followed when
handling this compound. For detailed safety information, refer to the Safety Data Sheet (SDS)
provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Synthetic Pathways of 4-
lodotetrahydro-2H-pyran: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1306222#commercial-availability-of-4-
iodotetrahydro-2h-pyran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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